Cas no 6040-08-0 (beta-Agarofuran)

beta-Agarofuran structure
Product name:beta-Agarofuran
beta-Agarofuran Chemical and Physical Properties
Names and Identifiers
-
- beta-Agarofuran
- (3R,9aS)-3,4,5,5a,6,7,8,9-Octahydro-2,2,5aβ-trimethyl-9-methylene-2H-3,9a-methano-1-benzoxepin
- 6121
- [3R-(3alpha,5aalpha,9aalpha)]-Octahydro-2,2,5a-trimethyl-9-methylene-2H-3,9a-methano-1-benzoxepin
- (1S,6S,9R)-6,10,10-trimethyl-2-methylidene-11-oxatricyclo[7.2.1.01,6]dodecane
- 6040-08-0
- .beta.-Agarofuran
- (1S,6S,9R)-6,10,10-trimethyl-2-methylidene-11-oxatricyclo(7.2.1.01,6)dodecane
-
- Inchi: InChI=1S/C15H24O/c1-11-6-5-8-14(4)9-7-12-10-15(11,14)16-13(12,2)3/h12H,1,5-10H2,2-4H3
- InChI Key: XWTXUKLVEPDOQT-UHFFFAOYSA-N
- SMILES: CC1(C)OC23CC1CCC2(C)CCCC3=C
Computed Properties
- Exact Mass: 206.167065321Da
- Monoisotopic Mass: 206.167065321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.213
- Topological Polar Surface Area: 9.2Ų
beta-Agarofuran Related Literature
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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